Cas no 2679949-17-6 ((2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(propan-2-yl)pent-4-enoic acid)

• Product Name: (2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(propan-2-yl)pent-4-enoic acid
• CAS No: 2679949-17-6
• MF: C₂₃H₂₅NO₄
• MW: 379.44890666008
• CID: 6347042
• PubChem ID: 165938663
• Update Time: 2025-06-08

(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(propan-2-yl)pent-4-enoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(propan-2-yl)pent-4-enoic acid
• 2679949-17-6
• EN300-7424773

• Inchi： 1S/C23H25NO4/c1-4-13-23(15(2)3,21(25)26)24-22(27)28-14-20-18-11-7-5-9-16(18)17-10-6-8-12-19(17)20/h4-12,15,20H,1,13-14H2,2-3H3,(H,24,27)(H,25,26)/t23-/m0/s1
• InChI Key： YFQXXIRHISOVBK-QHCPKHFHSA-N
• SMILES： O(C(N[C@@](C(=O)O)(CC=C)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 379.17835828g/mol
• Monoisotopic Mass: 379.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 75.6Ų

Additional information on (2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(propan-2-yl)pent-4-enoic acid

Introduction to (2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(propan-2-yl)pent-4-enoic Acid (CAS No. 2679949-17-6)

Compound with the CAS number 2679949-17-6 and the product name (2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(propan-2-yl)pent-4-enoic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in drug development and biochemical research. The intricate arrangement of functional groups, including the 9H-fluoren-9-ylmethoxy moiety and the propan-2-yl substituent, contributes to its unique chemical properties and reactivity.

The synthesis and characterization of this compound have been the focus of extensive research, particularly in the context of developing novel therapeutic agents. The presence of the (2S)-configuration at the chiral center enhances its stereoselectivity, a crucial factor in pharmaceutical applications where enantiomeric purity can significantly impact efficacy and safety. This feature makes it a valuable candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in fluorene-based derivatives due to their broad spectrum of biological activities. The fluorene ring, known for its rigidity and stability, serves as an excellent scaffold for designing molecules with enhanced pharmacokinetic properties. The methoxy group attached to the fluorene ring not only contributes to the compound's solubility but also influences its interactions with biological targets. These attributes make it an attractive building block for drug discovery initiatives.

The carboxylic acid and amide functionalities present in this compound are critical for its role as a precursor in peptide synthesis and as an intermediate in the development of more complex molecules. The amide bond, specifically, is a key feature in many bioactive peptides and proteins, making this compound a potential candidate for applications in peptidomimetics and protein engineering. Additionally, the propan-2-yl group introduces additional conformational flexibility, which can be exploited to optimize binding affinity and metabolic stability.

Recent studies have highlighted the importance of enantiopure compounds in drug development. The stereochemical purity of (2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(propan-2-yl)pent-4-enoic acid ensures that it behaves predictably in biological systems, minimizing the risk of side effects associated with racemic mixtures. This has led to increased interest in chiral resolution techniques and asymmetric synthesis methods that can produce enantiomerically pure compounds on an industrial scale.

The compound's utility extends beyond pharmaceutical applications; it also holds promise in materials science and chemical biology. The unique combination of functional groups makes it a versatile intermediate for synthesizing polymers, ligands, and other specialty chemicals. Researchers have explored its potential in designing novel catalysts and functional materials that exhibit enhanced performance due to their tailored molecular architecture.

In conclusion, (2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(propan-2-yl)pent-4-enoic acid (CAS No. 2679949-17-6) is a multifaceted compound with significant potential across multiple scientific disciplines. Its complex structure, characterized by the presence of fluorene derivatives, chiral centers, and various functional groups, makes it a valuable asset in drug discovery and material science. As research continues to uncover new applications for this compound, its importance is likely to grow further, solidifying its role as a cornerstone in modern chemical innovation.